Cas no 233264-75-0 (2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine)
233264-75-0 structure
Product Name:2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine
CAS No:233264-75-0
MF:C9H12N2
MW:148.204981803894
CID:245340
PubChem ID:18378607
Update Time:2024-02-29
2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrido[4,3-b]azepine,2,3,4,5-tetrahydro-
- 1H-Pyrido[4,3-b]azepine,2,3,4,5-tetrahydro-(9CI)
- 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]azepine
- 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine
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- Inchi: 1S/C9H12N2/c1-2-5-11-9-4-6-10-7-8(9)3-1/h4,6-7,11H,1-3,5H2
- InChI Key: FUNKWXDYVOJNKG-UHFFFAOYSA-N
- SMILES: N1C2C=CN=CC=2CCCC1
Computed Properties
- Exact Mass: 148.1
- Monoisotopic Mass: 148.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9
- XLogP3: 1.6
2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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